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Compound of Interest

Compound Name: JX040

Cat. No.: B608285

Technical Support Center: JX040 Series
Sensitive Gate SCR

This technical support center provides researchers, scientists, and electronics engineers with
comprehensive guidance on optimizing the gate drive parameters for reliable triggering of the
JX040 series of sensitive gate Silicon Controlled Rectifiers (SCRs).

Frequently Asked Questions (FAQSs)

Q1: What is the X040 and what are its primary applications?

The JX040 is a series of sensitive gate Silicon Controlled Rectifiers (SCRs), a type of thyristor.
These devices are designed for high dv/dt rates and exhibit strong resistance to
electromagnetic interference. Common applications include residual current circuit breakers,
hair straighteners, and igniters[1].

Q2: What are the key electrical characteristics | should be aware of for the JX040?

The JX040 series has a repetitive peak off-state and reverse voltage (VDRM/VRRM) of 600V
and an RMS on-state current (IT(RMS)) of 4A. A critical parameter for triggering is the gate
trigger current (IGT), which is typically 50pA and has a maximum of 200pA[1].

Q3: What is the most reliable method for triggering the JX040 SCR?
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Gate triggering is the most common, reliable, and efficient method for turning on an SCR like
the JX040. This involves applying a positive gate voltage between the gate and cathode
terminals to establish a sufficient gate current[2]. Pulse gate triggering is particularly
advantageous as it reduces gate power losses and provides electrical isolation[2][3].

Q4: What is the difference between gate trigger voltage (VGT) and gate trigger current (IGT)?

o Gate Trigger Current (IGT): This is the minimum gate current required to switch the SCR
from its off-state to the on-state. For the JX040, the maximum IGT is 200pA[1].

o Gate Trigger Voltage (VGT): This is the voltage across the gate and cathode terminals
corresponding to the gate trigger current. For the JX040, the VGT is typically between 0.6V
and 0.8V[1].

It is important to note that thyristors are current-controlled devices, so ensuring the gate drive
can source enough current is crucial for reliable triggering[4].

Troubleshooting Guide

Q1: My JX040 SCR is not triggering. What are the possible causes and how can I fix it?

Possible Causes:

Insufficient Gate Current: The gate drive circuit may not be supplying enough current to meet
the minimum IGT requirement of the JX040.

¢ Inadequate Gate Voltage: The gate voltage may be below the required VGT.
 Incorrect Polarity: The gate voltage must be positive with respect to the cathode.

e Anode-Cathode Voltage: The SCR must be in a forward-biased state (anode is positive with
respect to the cathode) for gate triggering to occur.

Troubleshooting Steps:

» Verify Gate Drive Current: Measure the gate current under worst-case conditions to ensure it
exceeds the maximum IGT of 200uA for the IX040[1]. A recommended practice is to use a
gate current (IGon) of at least 1.5 times the specified IGT[4].
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o Check Gate Drive Voltage: Ensure the gate drive voltage is sufficient to produce the required
gate current. A gate-drive supply voltage of = 20V is often recommended for moderate di/dt
applications[4].

o Confirm Connections: Double-check that the gate and cathode are correctly connected and
that the gate signal has the correct positive polarity.

o Ensure Forward Bias: Verify that the anode-to-cathode voltage is positive when the trigger
pulse is applied.

Q2: The JX040 is triggering at unintended times (false triggering). What could be the issue?
Possible Causes:

o High dV/dt: A rapid rise in the anode-cathode voltage can cause the SCR to trigger without a
gate signal. The JX040 series is designed for high dV/dt rates, but exceeding its limit can still
cause issuesl[1].

o Excessive Temperature: High junction temperatures can lead to thermal triggering[2].

o Gate Noise: Noise coupled into the gate circuit can be sufficient to trigger the sensitive gate
of the JX040.

Troubleshooting Steps:

o dV/dt Limitation: If high dV/dt is suspected, a snubber circuit (a series resistor and capacitor)
across the anode and cathode can help limit the rate of voltage rise.

o Thermal Management: Ensure the device is operating within its specified temperature range
(-40 to 110°C) and that proper heat sinking is in place if necessary[1].

o Gate Circuit Protection:

o Place a resistor between the gate and cathode to shunt leakage currents and improve
noise immunity.

o Use shielded cables for the gate connection to minimize noise pickup.
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o Ensure the gate drive circuit has a low output impedance when in the off state.

Data and Parameters

Table 1: 3X040 Absolute Maximum Ratings

Parameter Symbol Value Unit

Repetitive Peak Off-

VDRM/VRRM 600 V
State/Reverse Voltage
RMS On-State

IT(RMS) 4 A
Current
Non-Repetitive Surge
Peak On-State ITSM 30 A
Current
Critical Rate of Rise of

dl/dt 50 Alus
On-State Current
Peak Gate Current

IGM 1.2 A
(tp=20us)
Peak Gate Power

PGM 2 W
(tp=20ps)
Average Gate Power

o PG(AV) 0.2 W

Dissipation
Operating Junction _

Tj -40to 110 °C

Temperature Range

Data sourced from the
JX040 Series
Datasheet[1]

Table 2: 3X040 Electrical Characteristics (Tj = 25°C)
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Paramete Test . .
Symbol . Min. Typ. Max. Unit
r Condition
Gate
. VD=12V,
Trigger IGT - 50 200 HA
RL=33Q
Current
Gate
. VD=12V,
Trigger VGT - 0.6 0.8 \Y
RL=33Q
Voltage
Gate Non-
] VD=VDRM
Trigger VGD ] 0.2 - - \%
, Tj=110°C
Voltage
Latching
IL IG=1.2 IGT - - 6 mA
Current
Holding
IH IT=0.05A - - 5 mA
Current
Critical
Rate of VD=2/3VD
Rise of Off-  dV/dt RM, 10 - - V/us
State RGK=1KQ
Voltage
Data
sourced
from the
JX040
Series
Datasheet|
1]

Experimental Protocols

Protocol: Characterizing Gate Drive Pulse Requirements for JX040
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Objective: To determine the optimal gate drive pulse width and amplitude for reliable triggering
of the JX040 under specific load conditions.

Materials:

JX040 SCR

Variable DC power supply for anode-cathode circuit

Pulse generator capable of varying pulse width and amplitude

Resistive load

Oscilloscope with current and voltage probes

Breadboard and connecting wires
Methodology:
 Circuit Setup:

o Construct a simple SCR test circuit with the JX040, a resistive load, and the main DC
power supply.

o Connect the pulse generator to the gate and cathode terminals of the JX040.

o Place a voltage probe across the anode and cathode and a current probe in series with
the load. Place another set of probes to monitor the gate voltage and current.

e Determining Minimum Trigger Parameters:

[e]

Set the anode-cathode voltage to a value typical for your application (e.g., 24V).

[e]

Set the pulse generator to a relatively long pulse width (e.g., 100us).

o

Slowly increase the pulse amplitude from 0OV while monitoring the anode-cathode voltage.
The voltage at which the SCR turns on (anode-cathode voltage drops to ~1.5V) is the
threshold VGT, and the corresponding gate current is the IGT. Record these values.
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e Optimizing Pulse Width:
o Set the gate current to a value safely above the measured IGT (e.g., 5-10 times IGT).
o Start with a long pulse width (e.g., 100us) and confirm the SCR triggers reliably.

o Gradually decrease the pulse width while observing the triggering. The minimum pulse
width that still results in reliable triggering should be recorded.

o A safety margin (e.g., 2-3 times the minimum required pulse width) is recommended for
the final application to ensure reliability.

o Data Analysis:
o Plot the relationship between gate pulse amplitude and the turn-on time of the SCR.

o Summarize the minimum and recommended gate drive parameters (voltage, current,
pulse width) for your specific operating conditions.

Visualizations

Positive Gate Pulse

Pulse Generator (V._GT,1 GT) L

Main Circuit

~———_ —_—

V_Anode (+) Forward Bias___ . | pad Current Flows ,’E

Click to download full resolution via product page

Caption: Simplified signaling pathway for triggering the 3X040 SCR.
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Start: JX040 Fails to Trigger

Is Anode-Cathode
Forward Biased?

Correct Power Supply
Polarity or Timing

‘ Yes ‘ No ‘ Yes ‘ No ‘ Yes ‘ No ‘ Yes

Check Gate Drive Circuit
Output and Connections

Is Gate Pulse Width
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Caption: Troubleshooting workflow for JX040 triggering failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Optimizing gate drive parameters for reliable JX040
triggering]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#0optimizing-gate-drive-parameters-for-
reliable-jx040-triggering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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